Cas no 38614-05-0 (1-phenoxyadamantane)

• Product name: 1-phenoxyadamantane
• CAS No: 38614-05-0
• MF: C₁₆H₂₀O
• MW: 228.329404830933
• CID: 923742
• PubChem ID: 269931

1-phenoxyadamantane Chemical and Physical Properties

Names and Identifiers

• 1-phenoxyadamantane
• 1-Adamantyl-phenylether
• 1-phenoxytricyclo[3.3.1.13,7]decane
• 1-Phenoxy-adamantane
• adamantyl phenyl ether
• 38614-05-0
• NSC111651
• DTXSID40296809
• NSC-111651

• Inchi： InChI=1S/C16H20O/c1-2-4-15(5-3-1)17-16-9-12-6-13(10-16)8-14(7-12)11-16/h1-5,12-14H,6-11H2
• InChI Key： BUZJEJJHMMLPDX-UHFFFAOYSA-N
• SMILES： C1C2CC3CC1CC(C2)(C3)OC4=CC=CC=C4

Computed Properties

• Exact Mass: 228.15100
• Monoisotopic Mass: 228.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 9.23000
• LogP: 4.03420